Cas no 1207013-27-1 (N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207013-27-1
• MF: C₂₀H₁₂F₃N₃O₂S
• MW: 415.3883934021
• CID: 5392686
• Update Time: 2025-06-08

N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Difluorophenyl)-7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidine-3(4H)-acetamide
• N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C20H12F3N3O2S/c21-12-3-1-11(2-4-12)14-9-29-19-18(14)24-10-26(20(19)28)8-17(27)25-16-6-5-13(22)7-15(16)23/h1-7,9-10H,8H2,(H,25,27)
• InChI Key： RSMNAPZETQDIHC-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(F)C=C2F)=O)C(=O)C2SC=C(C3=CC=C(F)C=C3)C=2N=1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Research Briefing on N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS: 1207013-27-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of thieno[3,2-d]pyrimidine derivatives as promising therapeutic agents. Among these, the compound N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS: 1207013-27-1) has garnered significant attention due to its unique structural features and potential pharmacological applications. This briefing aims to provide a comprehensive overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound, characterized by its thieno[3,2-d]pyrimidine core and fluorophenyl substituents, has been investigated for its role in modulating key biological targets. Recent studies have demonstrated its efficacy as a selective inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic pathways. The presence of fluorine atoms in its structure enhances its binding affinity and metabolic stability, making it a viable candidate for further drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthetic route for this compound, optimizing reaction conditions to achieve high yields and purity. The study also evaluated its pharmacokinetic properties, revealing favorable oral bioavailability and tissue distribution. These findings underscore the compound's potential as a lead molecule for the development of novel kinase inhibitors.

Another significant area of research involves the compound's anti-inflammatory properties. Preclinical studies have shown that it effectively suppresses the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. This mechanism suggests its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are warranted to validate these findings and assess its safety profile.

In the context of oncology, preliminary data indicate that the compound exhibits cytotoxic effects against a panel of cancer cell lines, including those resistant to conventional chemotherapy. Its ability to induce apoptosis and inhibit angiogenesis has been attributed to its dual action on PI3K/AKT and MAPK signaling pathways. These results position it as a promising candidate for combination therapy in cancer treatment.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects, potential drug-drug interactions, and long-term toxicity need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academia and industry will be crucial in advancing this compound through the drug development pipeline.

In conclusion, N-(2,4-difluorophenyl)-2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide represents a promising scaffold for the development of next-generation therapeutics. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable subject of ongoing research. Future studies should focus on elucidating its structure-activity relationships and exploring its potential in other therapeutic areas.